2-Phenylacetamidine-d5
Description
2-Phenylacetamidine-d5 is a deuterated organic compound characterized by the substitution of five hydrogen atoms with deuterium at specific positions within the phenylacetamidine structure. Its molecular formula is C₈H₅D₅N₂, and it is cataloged under the identifier CPR319132 (). The amidine functional group (-C(NH₂)₂) confers strong basicity, making it reactive in protonated forms under physiological conditions. Deuterium substitution enhances molecular stability and reduces metabolic degradation, which is critical for applications in isotopic labeling, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) .
Properties
Molecular Formula |
C₈H₅D₅N₂ |
|---|---|
Molecular Weight |
139.21 |
Synonyms |
Benzeneethanimidamide-d5; Phenylacetamidine-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
2-Phenylacetamidine (Non-Deuterated)
The non-deuterated counterpart lacks isotopic labeling, resulting in a lower molecular weight and distinct spectroscopic profiles. For instance, in NMR, the absence of deuterium leads to sharper proton signals, whereas 2-Phenylacetamidine-d5 exhibits attenuated hydrogen signals due to isotopic substitution . The deuterated form is preferred in metabolic studies to trace pathways without interference from endogenous hydrogen.
Phenyl Acetate-d5
Phenyl Acetate-d5 (CPR319152, CAS 22705-26-6) shares deuterium substitution but features an ester functional group (-OAc) instead of an amidine. This structural difference reduces basicity (pKa ~5–6 for esters vs. ~10–12 for amidines) and alters solubility. While 2-Phenylacetamidine-d5 is water-soluble in protonated forms, Phenyl Acetate-d5 is more lipophilic, favoring organic solvents .
Functional Group Derivatives
2-Aminobenzamides
2-Aminobenzamides, studied in Frontiers in Chemistry (2018), contain an amide (-CONH₂) group instead of an amidine. Amides are less basic and more hydrolytically stable than amidines. Comparative studies suggest that amidines exhibit higher reactivity in enzyme inhibition due to their protonation at physiological pH, whereas amides are inert in such contexts .
Cephalosporin Derivatives
The cephalosporin analog (CPR319120) listed in includes a phenylacetyl amino group but is structurally distinct. While both compounds feature phenyl moieties, the cephalosporin’s β-lactam ring and thiazole substituent target bacterial cell walls, unlike 2-Phenylacetamidine-d5, which is primarily a biochemical tool .
Data Tables
Table 1: Key Properties of 2-Phenylacetamidine-d5 and Analogues
Table 2: Comparative Reactivity and Solubility
| Compound | pKa (Estimated) | Solubility in Water (g/L) | Reactivity with Nucleophiles |
|---|---|---|---|
| 2-Phenylacetamidine-d5 | ~11.5 | High (protonated form) | Moderate |
| Phenyl Acetate-d5 | ~5.5 | Low | Low |
| 2-Aminobenzamide | ~8.0 | Moderate | Low |
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